2-(benzylthio)-N-(thiophen-2-yl(thiophen-3-yl)methyl)acetamide

• IUPAC Name: 2-benzylsulfanyl-N-[thiophen-2-yl(thiophen-3-yl)methyl]acetamide
• InChI: InChI=1S/C18H17NOS3/c20-17(13-22-11-14-5-2-1-3-6-14)19-18(15-8-10-21-12-15)16-7-4-9-23-16/h1-10,12,18H,11,13H2,(H,19,20)
• InChI Key: MPKJRDBDXXGNBN-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC(=O)NC(C2=CSC=C2)C3=CC=CS3
• Molecular Formula: C18H17NOS3
• Molecular Weight: 359.5 g/mol

Description

Synthesis Analysis

This involves detailing the methods used to synthesize the compound. It includes the starting materials, reagents, catalysts, and conditions of the reaction.

Molecular Structure Analysis

This involves the use of techniques like X-ray crystallography, NMR spectroscopy, and mass spectrometry to determine the structure of the compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes the conditions of the reaction, the products formed, and the mechanism of the reaction.

Physical And Chemical Properties Analysis

This involves determining properties like melting point, boiling point, solubility, stability, etc. It may also include studying the compound’s chemical reactivity.

Scientific Research Applications

Antitumor Activity

Research has shown that derivatives of 2-(benzylthio)-N-(thiophen-2-yl(thiophen-3-yl)methyl)acetamide, such as N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, have been synthesized and evaluated for their potential antitumor activity. These compounds were tested in vitro against various human tumor cell lines, and some showed considerable anticancer activity against specific cancer cell lines (Yurttaş, Tay, & Demirayak, 2015).

Heterocyclic Synthesis

The compounds derived from this compound are used as starting materials for synthesizing various heterocycles. For example, thioureido-acetamides are used in one-pot cascade reactions to efficiently create different heterocyclic compounds (Schmeyers & Kaupp, 2002).

Antimicrobial Properties

Some derivatives of this compound have been found to possess antimicrobial properties. These compounds, when synthesized and tested, have displayed good antimicrobial activity against various strains (Fahim & Ismael, 2019).

Development of ACAT-1 Inhibitors

Derivatives of this compound have been identified as potent inhibitors of human acyl-coenzyme A: cholesterol O-acyltransferase (ACAT)-1. These compounds have been considered for the treatment of diseases involving ACAT-1 overexpression (Shibuya et al., 2018).

Optoelectronic Properties

In scientific research, the optoelectronic properties of thiazole-based polythiophenes, which can be derived from similar compounds, have been investigated. These studies focus on the electrical and optical behavior of the synthesized materials, which are of interest in materials science and electronic engineering (Camurlu & Guven, 2015).

Mechanism of Action

If the compound is a drug, the mechanism of action refers to how it produces its effect in the body. This usually involves interacting with a specific target, like a protein or enzyme, to produce a therapeutic effect.